Cas no 2228531-15-3 (1-5-fluoro-2-(trifluoromethyl)phenyl-2-methylpropan-2-ol)

1-5-Fluoro-2-(trifluoromethyl)phenyl-2-methylpropan-2-ol is a fluorinated aromatic alcohol with a tertiary alcohol functional group. Its structure features both fluorine and trifluoromethyl substituents, which enhance its electron-withdrawing properties and potential reactivity in synthetic applications. The presence of these substituents may improve metabolic stability and lipophilicity, making it a valuable intermediate in pharmaceutical and agrochemical research. The tertiary alcohol moiety offers versatility in further derivatization, while the fluorinated aromatic ring contributes to increased binding affinity in target interactions. This compound is particularly useful in the development of bioactive molecules where fluorine incorporation is desired for improved pharmacokinetic or physicochemical properties.
1-5-fluoro-2-(trifluoromethyl)phenyl-2-methylpropan-2-ol structure
2228531-15-3 structure
Product Name:1-5-fluoro-2-(trifluoromethyl)phenyl-2-methylpropan-2-ol
CAS No:2228531-15-3
MF:C11H12F4O
MW:236.205997467041
CID:5945092
PubChem ID:165697930
Update Time:2025-05-25

1-5-fluoro-2-(trifluoromethyl)phenyl-2-methylpropan-2-ol Chemical and Physical Properties

Names and Identifiers

    • 1-5-fluoro-2-(trifluoromethyl)phenyl-2-methylpropan-2-ol
    • 2228531-15-3
    • 1-[5-fluoro-2-(trifluoromethyl)phenyl]-2-methylpropan-2-ol
    • EN300-1948917
    • Inchi: 1S/C11H12F4O/c1-10(2,16)6-7-5-8(12)3-4-9(7)11(13,14)15/h3-5,16H,6H2,1-2H3
    • InChI Key: WLICDDPYWIKWGQ-UHFFFAOYSA-N
    • SMILES: FC(C1C=CC(=CC=1CC(C)(C)O)F)(F)F

Computed Properties

  • Exact Mass: 236.08242765g/mol
  • Monoisotopic Mass: 236.08242765g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 237
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 20.2Ų

1-5-fluoro-2-(trifluoromethyl)phenyl-2-methylpropan-2-ol Pricemore >>

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Additional information on 1-5-fluoro-2-(trifluoromethyl)phenyl-2-methylpropan-2-ol

Comprehensive Analysis of 1-5-fluoro-2-(trifluoromethyl)phenyl-2-methylpropan-2-ol (CAS No. 2228531-15-3): Properties, Applications, and Industry Insights

The compound 1-5-fluoro-2-(trifluoromethyl)phenyl-2-methylpropan-2-ol (CAS No. 2228531-15-3) is a fluorinated aromatic alcohol with significant potential in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a fluoro and trifluoromethyl substituent on the phenyl ring, contributes to its distinct physicochemical properties. This article delves into the compound's characteristics, synthetic pathways, and emerging applications, while addressing frequently searched questions in the field of fluorinated organic compounds.

In recent years, fluorinated compounds like 1-5-fluoro-2-(trifluoromethyl)phenyl-2-methylpropan-2-ol have gained attention due to their enhanced metabolic stability and lipophilicity—properties highly sought after in drug discovery. Researchers are particularly interested in how the trifluoromethyl group influences biological activity, a topic that ranks high in academic search queries. The compound's CAS registry number (2228531-15-3) serves as a crucial identifier for researchers tracking novel fluorinated building blocks in medicinal chemistry.

The synthesis of 1-5-fluoro-2-(trifluoromethyl)phenyl-2-methylpropan-2-ol typically involves multi-step organic transformations, including Friedel-Crafts alkylation and fluorination reactions. Current literature suggests growing interest in "green chemistry approaches for fluorinated compound synthesis," reflecting the industry's shift toward sustainable methodologies. Analytical techniques such as NMR spectroscopy and mass spectrometry are essential for characterizing this compound, with many researchers searching for "fluorine NMR chemical shift ranges" when working with such materials.

Potential applications of CAS No. 2228531-15-3 extend to various sectors. In pharmaceutical research, the compound's structure suggests possible use as an intermediate for protease inhibitors or kinase modulators—two hot topics in cancer drug development. The agrochemical industry shows parallel interest, as fluorinated compounds often exhibit improved pesticidal activity. Recent patent literature reveals growing innovation in this space, with many queries focusing on "fluorine in crop protection agents."

From a regulatory perspective, 1-5-fluoro-2-(trifluoromethyl)phenyl-2-methylpropan-2-ol requires careful handling as with all laboratory chemicals, though it doesn't fall under special control categories. Safety data sheets emphasize standard precautions for organic compounds, with researchers frequently searching for "fluorinated compound storage guidelines." The compound's stability profile makes it suitable for various experimental conditions, a feature often discussed in chemical forums.

The commercial availability of CAS 2228531-15-3 through specialty chemical suppliers has increased in response to growing demand. Procurement specialists often search for "high-purity fluorinated building blocks" or "custom fluorination services," indicating the market's direction. Pricing trends reflect the compound's complexity, with batch synthesis optimization being a key cost factor—another frequently researched subject among process chemists.

Future research directions for 1-5-fluoro-2-(trifluoromethyl)phenyl-2-methylpropan-2-ol may explore its utility in materials science, particularly in fluoropolymer modification. The compound's aromatic fluorination pattern could influence polymer properties, addressing search trends like "fluorinated additives for advanced materials." As the pharmaceutical industry continues prioritizing fluorine-containing drug candidates, this compound's relevance will likely grow, making it a subject of ongoing investigation in academic and industrial laboratories worldwide.

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